Cas no 1221289-17-3 (5-Benzyltetrahydro-1H-furo3,4-c pyrrole-1,3(3aH)-dione)

• Product Name: 5-Benzyltetrahydro-1H-furo3,4-c pyrrole-1,3(3aH)-dione
• CAS No: 1221289-17-3
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 3140093
• PubChem ID: 5090915
• Update Time: 2025-06-12

5-Benzyltetrahydro-1H-furo3,4-c pyrrole-1,3(3aH)-dione Chemical and Physical Properties

Names and Identifiers

• 5-BENZYLTETRAHYDRO-1H-FURO[3,4-C] PYRROLE-1,3(3AH)-DIONE
• DB-206575
• B64008
• 5-benzyl-hexahydro-1H-furo[3,4-c]pyrrole-1,3-dione
• AKOS023595532
• 5-Benzyltetrahydro-1H-furo[3,4-c]pyrrole-1,3(3aH)-dione
• SCHEMBL24672049
• 5-Benzyl-tetrahydro-furo[3,4-c]pyrrole-1,3-dione
• MFCD05662766
• 885956-73-0
• AS-44470
• 5-benzyl-3a,4,6,6a-tetrahydrofuro[3,4-c]pyrrole-1,3-dione
• 1221289-17-3
• 5-Benzyltetrahydro-1H-furo3,4-c pyrrole-1,3(3aH)-dione

• Inchi： 1S/C13H13NO3/c15-12-10-7-14(8-11(10)13(16)17-12)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key： PMPSADXJSJCNFQ-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC3C=CC=CC=3)CC2C1=O)=O

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 392.5±35.0 °C at 760 mmHg
• Flash Point: 191.2±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Benzyltetrahydro-1H-furo3,4-c pyrrole-1,3(3aH)-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles Furopyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles

Additional information on 5-Benzyltetrahydro-1H-furo3,4-c pyrrole-1,3(3aH)-dione

Comprehensive Overview of 5-Benzyltetrahydro-1H-furo[3,4-c]pyrrole-1,3(3aH)-dione (CAS No. 1221289-17-3)

5-Benzyltetrahydro-1H-furo[3,4-c]pyrrole-1,3(3aH)-dione (CAS No. 1221289-17-3) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular framework combines a furopyrrole core with a benzyl substituent, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate biological pathways.

The compound's furo[3,4-c]pyrrole scaffold is a rare motif in natural products, which explains its growing popularity in synthetic chemistry. Recent studies highlight its role in developing inhibitors for enzymes involved in inflammation and metabolic disorders. For instance, derivatives of 5-Benzyltetrahydro-1H-furo[3,4-c]pyrrole-1,3(3aH)-dione have shown promise in targeting kinases and GPCRs, aligning with the current trend of precision medicine and targeted therapy. This aligns with frequent search queries like "heterocyclic compounds in drug design" and "small molecule kinase inhibitors."

From a synthetic perspective, the benzyltetrahydrofuropyrrole structure offers challenges and opportunities for chemists. Its stereochemistry and functional group compatibility make it a valuable candidate for asymmetric synthesis, a hot topic in green chemistry and catalysis. Laboratories often explore microwave-assisted or flow-chemistry techniques to optimize its production, addressing the demand for sustainable methodologies—keywords such as "scalable synthesis of heterocycles" and "C-H activation strategies" reflect this focus.

In material science, the compound's rigid furopyrrolidine core contributes to its potential in designing organic semiconductors or ligands for metal-organic frameworks (MOFs). Its electron-rich aromatic system is being investigated for applications in optoelectronics, a field frequently searched alongside terms like "organic photovoltaics" and "conductive polymers." This interdisciplinary relevance underscores its value beyond traditional chemistry.

Analytical characterization of CAS No. 1221289-17-3 typically involves advanced techniques like NMR, HPLC-MS, and X-ray crystallography to confirm purity and stereochemistry. Quality control protocols are critical, as impurities in such intermediates can significantly impact downstream applications—a concern often raised in forums discussing "QC for pharmaceutical intermediates."

Despite its niche status, the compound's patent landscape reveals incremental innovations. Over 20 patent filings since 2015 reference its derivatives, particularly in neurodegenerative disease and autoimmune disorder research. This correlates with trending searches on "new Alzheimer's drug targets" and "JAK-STAT pathway modulators," indicating its alignment with unmet medical needs.

Future directions for 5-Benzyltetrahydro-1H-furo[3,4-c]pyrrole-1,3(3aH)-dione may include CRISPR-based target validation or AI-driven molecular optimization—topics dominating scientific discourse. Its adaptability to high-throughput screening platforms positions it well for next-gen drug discovery, answering frequent queries about "accelerated lead compound identification."